Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
Brand Name:
Vulcanchem
CAS No.:
17264-53-8
VCID:
VC0102430
InChI:
InChI=1S/C11H14O2.Na/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7H,1-3H3,(H,12,13);/q;+1/p-1
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+]
Molecular Formula:
C11H13NaO2
Molecular Weight:
200.21 g/mol
Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
CAS No.: 17264-53-8
Main Products
VCID: VC0102430
Molecular Formula: C11H13NaO2
Molecular Weight: 200.21 g/mol
| CAS No. | 17264-53-8 |
|---|---|
| Product Name | Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt |
| Molecular Formula | C11H13NaO2 |
| Molecular Weight | 200.21 g/mol |
| IUPAC Name | sodium;4-tert-butylbenzoate |
| Standard InChI | InChI=1S/C11H14O2.Na/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7H,1-3H3,(H,12,13);/q;+1/p-1 |
| Standard InChIKey | KTTMJIJHZNYOFB-UHFFFAOYSA-M |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+] |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+] |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+] |
| Related CAS | 98-73-7 (Parent) |
| PubChem Compound | 23672315 |
| Last Modified | Nov 11 2021 |
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